molecular formula C18H31BrN2 B8592325 2-bromo-N1,N1-dihexylbenzene-1,4-diamine

2-bromo-N1,N1-dihexylbenzene-1,4-diamine

Cat. No.: B8592325
M. Wt: 355.4 g/mol
InChI Key: QHHFKPNTJJKNMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-bromo-N1,N1-dihexylbenzene-1,4-diamine is a useful research compound. Its molecular formula is C18H31BrN2 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H31BrN2

Molecular Weight

355.4 g/mol

IUPAC Name

2-bromo-1-N,1-N-dihexylbenzene-1,4-diamine

InChI

InChI=1S/C18H31BrN2/c1-3-5-7-9-13-21(14-10-8-6-4-2)18-12-11-16(20)15-17(18)19/h11-12,15H,3-10,13-14,20H2,1-2H3

InChI Key

QHHFKPNTJJKNMF-UHFFFAOYSA-N

Canonical SMILES

CCCCCCN(CCCCCC)C1=C(C=C(C=C1)N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of concentrated hydrochloric acid (4.0 mL), water (100 mL) and iron powder (13.44 g, 241 mmol) was stirred at 65° C. for 15 min. The aqueous layer of the mixture was poured out, and a solution of 2-bromo-N,N-dihexyl-4-nitroaniline (9.28 g, 24.1 mmol) in MeOH (150 mL) was added to the above processed iron powder. The mixture was acidified to pH 3 with hydrochloric acid and stirred at 65° C. for 30 min. The mixture was then cooled to rt, adjusted to pH 10 with Et3N and filtered and the filtrate was concentrated. The residue was dissolved in 150 mL of DCM and the solution was washed with water (100 mL×3) and brine (100 mL), dried over anhydrous Na2SO4 and concentrated in vacuo. The residue was purified by a silica gel column chromatography (PE/EtOAc (V/V)=20:1) to give the title compound as colorless oil (4.40 g, 51%).
Quantity
4 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One
Name
Quantity
13.44 g
Type
catalyst
Reaction Step One
Quantity
9.28 g
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Two
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Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
51%

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